Cas no 84904-99-4 (1,7-diazabicyclo[5.4.2]tridecane)

• Product Name: 1,7-diazabicyclo[5.4.2]tridecane
• CAS No: 84904-99-4
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 861529
• PubChem ID: 145048
• Update Time: 2025-04-19

1,7-diazabicyclo[5.4.2]tridecane Chemical and Physical Properties

Names and Identifiers

• 1,7-diazabicyclo[5.4.2]tridecane
• 84904-99-4
• DTXSID50233947
• 1,7-Diazabicyclo(5.4.2)tridecane

• Inchi： 1S/C11H22N2/c1-2-6-12-8-4-5-9-13(7-3-1)11-10-12/h1-11H2
• InChI Key： IIHIQJRNMNBCJL-UHFFFAOYSA-N
• SMILES： N12CCCCCN(CCCC1)CC2

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 6.5Ų